Cas no 1261810-01-8 (5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1261810-01-8
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4924992
• Update Time: 2025-06-29

5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-3-10(15)9(14)2-7(8)12-11(16)1-6(5-18)4-17-12/h1-5H
• InChI Key： CYTBCKNRTXGMOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(C=O)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde

Introduction to 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1261810-01-8)

5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde, identified by its CAS number 1261810-01-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde features a fluorine atom at the 5-position of the pyridine ring and a trichlorophenyl group at the 6-position. This unique arrangement of substituents contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both fluorine and chlorine atoms enhances its electronic properties, influencing its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde exemplifies this trend, as its fluorinated derivative has shown promising activity in various preclinical studies.

One of the most notable applications of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde is in the synthesis of bioactive molecules targeting neurological disorders. Nicotinaldehyde derivatives have been extensively studied for their potential role in modulating neurotransmitter systems. The fluorine and trichlorophenyl substituents in this compound enhance its ability to interact with specific enzymatic and receptor targets, making it a valuable scaffold for developing novel neuropharmacological agents.

Recent research has highlighted the compound's utility in the development of inhibitors for enzymes involved in cancer metabolism. Studies have demonstrated that nicotinaldehyde derivatives can disrupt key metabolic pathways in tumor cells, leading to their selective killing. The fluorinated analogs, such as 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde, have shown particular promise due to their improved solubility and bioavailability compared to their non-fluorinated counterparts.

The synthesis of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The biological activity of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde has been further explored through computational modeling and molecular docking studies. These computational approaches have provided insights into its binding interactions with target proteins and enzymes. The results suggest that this compound can act as a potent inhibitor of various therapeutic targets, making it a promising candidate for further development.

In conclusion, 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1261810-01-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutic agents.